Cas no 88802-61-3 (2-(butylsulfanyl)propanoic acid)

• Product Name: 2-(butylsulfanyl)propanoic acid
• CAS No: 88802-61-3
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 621281
• Update Time: 2025-04-26

2-(butylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(butylthio)-
• 2-butylsulfanylpropanoic acid
• 2-(butylsulfanyl)propanoic acid

• Inchi： 1S/C7H14O2S/c1-3-4-5-10-6(2)7(8)9/h6H,3-5H2,1-2H3,(H,8,9)
• InChI Key： VVXUMDXOTNQMQQ-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)CCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates

Additional information on 2-(butylsulfanyl)propanoic acid

Propanoic acid, 2-(butylthio) and its Applications in Modern Chemical Research

Propanoic acid, 2-(butylthio), with the CAS number 88802-61-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its versatile applications in various scientific disciplines. The molecular structure of Propanoic acid, 2-(butylthio) consists of a propanoic acid moiety linked to a butylthio group, which imparts distinct chemical reactivity and functional utility.

The chemical formula of this compound can be represented as C₇H₁₄O₂S, reflecting its composition of carbon, hydrogen, oxygen, and sulfur atoms. The presence of the butylthio group makes it an interesting candidate for synthesizing more complex molecules, particularly in the context of drug development and material science. The compound's ability to participate in various chemical reactions, such as nucleophilic substitution and oxidation processes, enhances its significance in synthetic organic chemistry.

In recent years, Propanoic acid, 2-(butylthio) has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, including those with antimicrobial and anti-inflammatory properties. The compound's structural features allow it to interact with biological targets in a manner that could lead to the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and cellular signaling pathways, which are crucial for treating various diseases.

TheCAS number 88802-61-3 serves as a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize the compound in their experiments. The importance of such standardized identification cannot be overstated, as it streamlines collaboration and knowledge sharing across different scientific communities.

One of the most compelling aspects of Propanoic acid, 2-(butylthio) is its role in the development of new materials. The compound's ability to form stable complexes with other molecules makes it valuable for creating advanced materials with specific functionalities. For example, researchers have investigated its use in designing polymers and coatings that exhibit enhanced durability and chemical resistance. These materials could find applications in industries ranging from automotive to electronics.

The synthesis of Propanoic acid, 2-(butylthio) is another area where significant progress has been made. Modern synthetic methods have enabled the production of this compound with high purity and yield, making it more accessible for research purposes. Techniques such as catalytic hydrogenation and nucleophilic substitution reactions have been optimized to facilitate its synthesis on both laboratory and industrial scales. This advancement underscores the growing importance of this compound in various chemical applications.

In conclusion, Propanoic acid, 2-(butylthio), identified by the CAS number 88802-61-3, is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and chemical properties make it a valuable tool for researchers working on drug development, bioactive molecules, and advanced materials. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further, driving innovation across multiple disciplines.